Cas no 90222-65-4 (4-Pyridinecarboxylic acid, 1,2-dihydro-6-methoxy-2-oxo-, methyl ester)

• Product Name: 4-Pyridinecarboxylic acid, 1,2-dihydro-6-methoxy-2-oxo-, methyl ester
• CAS No: 90222-65-4
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1949499
• PubChem ID: 18466852
• Update Time: 2025-08-03

4-Pyridinecarboxylic acid, 1,2-dihydro-6-methoxy-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 1,2-dihydro-6-methoxy-2-oxo-, methyl ester
• methyl 2-methoxy-6-oxo-1H-pyridine-4-carboxylate
• 90222-65-4
• AB67043
• SCHEMBL197166
• 2-Hydroxy-6-methoxy-4-carbomethoxy-pyridine
• CS-0375069
• AYQLUOOKENFGNL-UHFFFAOYSA-N
• 2-HYDROXY-6-METHOXY-ISONICOTINIC ACID METHYL ESTER
• METHYL 2-HYDROXY-6-METHOXYISONICOTINATE
• Methyl 6-methoxy-2-oxo-1,2-dihydropyridine-4-carboxylate

• Inchi： 1S/C8H9NO4/c1-12-7-4-5(8(11)13-2)3-6(10)9-7/h3-4H,1-2H3,(H,9,10)
• InChI Key： AYQLUOOKENFGNL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=CC(N1)=O

Computed Properties

• Exact Mass: 183.05315777Da
• Monoisotopic Mass: 183.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.6Ų

Additional information on 4-Pyridinecarboxylic acid, 1,2-dihydro-6-methoxy-2-oxo-, methyl ester

4-Pyridinecarboxylic Acid, 1,2-Dihydro-6-Methoxy-2-Oxo-, Methyl Ester (CAS No. 90222-65-4)

The compound 4-Pyridinecarboxylic Acid, 1,2-Dihydro-6-Methoxy-2-Oxo-, Methyl Ester, also known by its CAS registry number CAS No. 90222-65-4, is a significant organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities.

The structure of this compound is characterized by a pyridine ring system with specific substituents. The pyridine ring serves as the core framework, with a carboxylic acid group attached at the 4-position. The presence of a methoxy group at the 6-position and an oxo group at the 2-position introduces additional functional groups that influence the compound's reactivity and solubility. The methyl ester functionality further enhances its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The methyl ester group is particularly advantageous in these applications, as it can be readily converted into other functional groups during the synthesis process. This flexibility makes it an attractive starting material for medicinal chemists.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The biological activity of 4-Pyridinecarboxylic Acid, 1,2-Dihydro-6-Methoxy-2-Oxo-, Methyl Ester has been extensively studied in vitro and in vivo models. Experimental data suggest that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for use in nutraceuticals and cosmeceuticals. Additionally, its ability to modulate cellular signaling pathways has been implicated in its potential therapeutic effects against neurodegenerative diseases.

From an industrial perspective, this compound is utilized as an intermediate in the production of advanced materials such as polymers and sensors. Its ability to form stable coordination complexes with metal ions has led to its application in the development of novel sensing devices for environmental monitoring.

In conclusion, CAS No. 90222-65-4, or 4-Pyridinecarboxylic Acid, 1,2-Dihydro-6-Methoxy-2-Oxo-, Methyl Ester, is a versatile compound with a wide array of applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemical science.